Cas no 338394-15-3 (2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate)

• Product Name: 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate
• CAS No: 338394-15-3
• MF: C₁₀H₁₅N₃O₂S₂
• MW: 273
• MDL: MFCD00127314
• CID: 4646822
• Update Time: 2025-06-12

2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate Chemical and Physical Properties

Names and Identifiers

• 2-OXO-2-(3-OXOTETRAHYDRO-1H-PYRAZOL-1-YL)ETHYL 1-PYRROLIDINECARBODITHIOATE
• 2-oxo-2-(3-oxopyrazolidin-1-yl)ethyl pyrrolidine-1-carbodithioate
• 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate

• MDL： MFCD00127314
• Inchi： InChI=1S/C10H15N3O2S2/c14-8-3-6-13(11-8)9(15)7-17-10(16)12-4-1-2-5-12/h1-7H2,(H,11,14)
• InChI Key： WDWUKQBDVAUBNA-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=S)SCC(=O)N2CCC(=O)N2

Experimental Properties

• Density: 1.4±0.1 g/cm3

2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate

Professional Introduction to 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate (CAS No. 338394-15-3)

2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 338394-15-3, belongs to a class of molecules that exhibit promising properties in the development of pharmaceutical agents. The presence of multiple functional groups, including a pyrrolidinecarbodithioate moiety and a tetrahydro-1H-pyrazole ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The pyrrolidinecarbodithioate group is particularly noteworthy as it serves as a key pharmacophore in many bioactive molecules. This group is known for its ability to interact with biological targets in a manner that can modulate enzyme activity or receptor binding. In recent years, there has been growing interest in the development of compounds that incorporate this moiety due to its structural versatility and functional adaptability. The tetrahydro-1H-pyrazole ring, on the other hand, is a common structural element found in many natural products and drug candidates, contributing to the overall bioactivity of the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit favorable pharmacokinetic properties and can be tailored to target specific biological pathways. The compound in question, 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate, has been investigated for its potential applications in the treatment of various diseases. Its unique structural framework suggests that it may possess properties suitable for use as an intermediate in the synthesis of more complex drug molecules.

In the context of medicinal chemistry, the synthesis and modification of this compound have been subjects of extensive research. The introduction of different substituents at strategic positions within the molecule can lead to significant changes in its biological activity. For instance, modifications at the pyrrolidinecarbodithioate group or the tetrahydro-1H-pyrazole ring can alter interactions with biological targets, leading to enhanced efficacy or reduced toxicity. This flexibility makes 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate a valuable candidate for further exploration.

One of the most exciting aspects of this compound is its potential application in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel therapeutic strategies. Heterocyclic compounds, such as those containing a pyrrolidinecarbodithioate moiety, have shown promise in this area due to their ability to disrupt essential bacterial processes. Preliminary studies suggest that derivatives of 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate may exhibit potent activity against a range of bacterial strains.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are often employed to construct the desired framework. The use of high-performance analytical methods, including NMR spectroscopy and mass spectrometry, is crucial for characterizing the intermediate and final products accurately. These methodologies ensure that the compound meets the stringent requirements for further biological testing.

In addition to its potential antimicrobial applications, 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-yl)ethyl 1-pyrrolidinecarbodithioate has been explored for its possible role in addressing other therapeutic areas. For instance, its structural features suggest that it may interact with enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Furthermore, its ability to cross cell membranes efficiently could make it useful in formulations designed for targeted drug delivery.

The development of new pharmaceutical agents is a complex process that involves extensive research and collaboration across multiple disciplines. Computational modeling and molecular docking studies have become indispensable tools in this endeavor. These techniques allow researchers to predict how different molecules will interact with biological targets before conducting expensive wet-lab experiments. The insights gained from such studies can significantly accelerate the drug discovery process and increase the likelihood of success.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more effectively. The compound 2-Oxo-2-(3-oxotetrahydro-1H-pyrazol-1-y)ethyl 1-pyrrolidinecarbodithioate exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework. Its potential applications in various therapeutic areas make it a compelling subject for further investigation.

In conclusion, 2-Oxo-2-(3 oxotetrahydro - 1 H - pyrazol - 1 - yl) ethyl 1 - pyrrolidine carbodithioate (CAS No. 338394 - 15 - 3) is a remarkable heterocyclic compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As our knowledge base expands and new synthetic methodologies are developed, compounds like this one will continue to play a crucial role in advancing therapeutic strategies across multiple disease areas.